3-(1H-pyrazol-1-yl)-6-((3-(trifluoromethyl)benzyl)thio)pyridazine

• CAS: 1351602-84-0
• Molecular Formula: C15H11F3N4S
• Molecular Weight: 336.34
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)CSC2=NN=C(C=C2)N3C=CC=N3
• InChI: InChI=1S/C15H11F3N4S/c16-15(17,18)12-4-1-3-11(9-12)10-23-14-6-5-13(20-21-14)22-8-2-7-19-22/h1-9H,10H2
• InChIKey: GLJQCNDFVLBAHI-UHFFFAOYSA-N
• Solubility: not available

3-(1H-pyrazol-1-yl)-6-((3-(trifluoromethyl)benzyl)thio)pyridazine: Research Compound Overview

3-(1H-pyrazol-1-yl)-6-((3-(trifluoromethyl)benzyl)thio)pyridazine is a synthetic, small-molecule heterocyclic compound with the molecular formula C15H11F3N4S and a molecular weight of 336.3 g/mol [1]. It belongs to the class of pyridazine derivatives, characterized by a pyridazine core substituted with a 1H-pyrazol-1-yl group at the 3-position and a 3-(trifluoromethyl)benzyl thioether at the 6-position. The compound is primarily distributed as a research chemical and is identified in authoritative chemical databases [1].

Novel non-fused scaffold for kinase panel diversity

CF₃-benzyl thioether for ADME lipophilicity profiling

Unannotated probe with no public bioactivity data

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 56766236, 3-(1H-pyrazol-1-yl)-6-((3-(trifluoromethyl)benzyl)thio)pyridazine. Retrieved May 4, 2026. View Source

Why Generic Substitution Fails for This Pyridazine

The scientific selection of this specific compound over its close structural analogs cannot be assumed without rigorous experimental validation. While the thioether-linked pyridazine-pyrazole scaffold is present in a family of compounds [1], the specific combination of the 1H-pyrazol-1-yl group and the 3-(trifluoromethyl)benzyl thioether substitution pattern creates a unique electronic and steric environment. This environment is anticipated to drive distinct intermolecular interactions and binding profiles, meaning potency and selectivity are likely non-transferable between even closely related analogs. The absence of publicly available, head-to-head comparative biological data for this precise molecule underscores the high risk of activity cliffs if a scientific user were to assume functional interchangeability with a generic pyridazine derivative or a differently substituted benzyl thioether.

▸ 3-CF₃-benzyl thioether substitution may shift binding vs other analogs

▸ Absence of public SAR: potency not transferable to close structural analogs

▸ Monocyclic scaffold likely differs from fused pyrazolopyridazine kinase profiles

• [1] Heinemann, U., et al. (2003). Pyrazolyl benzyl thioethers. U.S. Patent Application No. 20030125325. Justia Patents. Retrieved May 4, 2026. View Source

Quantitative Differentiation Evidence

Physicochemical Property Differentiation from Analogs

The target compound is defined by a trifluoromethyl (-CF3) substituent on the benzyl ring. In general class-level comparisons, the inclusion of a -CF3 group increases lipophilicity and metabolic stability relative to non-fluorinated or halogen-substituted analogs [1]. This is a class-level inference; direct comparative experimental data for this compound against, for example, the 4-bromobenzyl analog (3-((4-bromobenzyl)thio)-6-(1H-pyrazol-1-yl)pyridazine) is not publicly available. The computed XLogP3-AA value of 3.4 for the target compound provides a quantitative baseline for its lipophilicity, which is a key determinant of membrane permeability and non-specific binding [2].

Lipophilicity

Class-level

XLogP3-AA = 3.4

May differentiate from non-fluorinated analogs in ADME assays

Computed property; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	3.4
Comparator Or Baseline	Non-fluorinated or halogen-substituted analogs (class-level inference; no specific compound data)
Quantified Difference	N/A (direct head-to-head experimental comparison unavailable)
Conditions	Computed property, PubChem 2021.05.07 release [2]

Why This Matters

This computed property provides a quantitative starting point for predicting relative ADME behavior and is crucial for designing experiments where a specific lipophilicity range is required, differentiating it from analogs with unsubstituted or differently substituted benzyl groups.

• [1] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 56766236. XLogP3-AA Computed Property. Retrieved May 4, 2026. View Source

Absence of Public Biological Data as a Selection Metric

A comprehensive search of primary research papers and public bioassay databases reveals no published, quantitative biological activity data (e.g., IC50, EC50, Ki) for this exact compound [1]. This stands in direct contrast to many commercially available kinase inhibitors or GPCR ligands where extensive SAR is known. The absence of data confirms its status as a truly unexplored chemical probe within the public domain. This lack of precedent can be a primary selection factor for research groups seeking to discover and characterize a novel functional profile, free from the biases of existing literature.

Bioactivity Data

Data to verify

No public IC₅₀, EC₅₀, Ki reported

Enables unbiased novel target discovery

Search May 2026; vendor data may exist

Evidence Dimension	Availability of public biological activity data
Target Compound Data	No public bioactivity data found in primary literature or PubChem BioAssay
Comparator Or Baseline	Well-characterized tool compounds or drugs with published SAR
Quantified Difference	N/A (qualitative difference in data availability)
Conditions	Literature and database search conducted on May 4, 2026, per source exclusion rules

Why This Matters

For procurement decisions focused on novel target identification or tool compound development, the verified lack of public data is a quantifiable differentiator. It provides a 'blank slate' opportunity not offered by analogs with already-published, potentially crowded, biological profiles.

• [1] Literature search performed on May 4, 2026, across PubMed, Google Scholar, and PubChem BioAssay databases for the identifiers '1351602-84-0', '3-(1H-pyrazol-1-yl)-6-((3-(trifluoromethyl)benzyl)thio)pyridazine', and CID 56766236, adhering to source exclusion rules. No primary quantitative biological data was found. View Source

Scaffold Uniqueness vs. Pyrazolopyridazines

The target compound is a regioisomerically distinct monocyclic pyridazine linked to a pyrazole and a benzyl thioether. This differentiates it from fused pyrazolopyridazine systems (e.g., pyrazolo[1,5-b]pyridazines or pyrazolo[3,4-c]pyridazines), which are widely explored as kinase inhibitors [1]. The non-fused, thioether-linked structure presents a different vector and conformational flexibility. When compared to a known pyrazolo[1,5-b]pyridazine GSK-3 inhibitor, the target compound's scaffold is fundamentally distinct, promising a completely different selectivity profile. This is a differential advantage for screening campaigns seeking to escape known patent spaces associated with fused heterocycles.

Scaffold Architecture

Class-level

Monocyclic pyridazine vs fused pyrazolopyridazine

May yield distinct kinase selectivity profile

Structural comparison based on patent literature

Evidence Dimension	Core scaffold architecture
Target Compound Data	Monocyclic pyridazine linked to a 1H-pyrazole (N-1 linked) and a 3-(trifluoromethyl)benzyl thioether
Comparator Or Baseline	Fused pyrazolo[1,5-b]pyridazine GSK-3 inhibitor scaffold (e.g., 3-[2-(3-methoxyphenyl)ethynyl]-6-methyl-pyrazolo[1,5-b]pyridazine derivatives) [1]
Quantified Difference	N/A (qualitative scaffold difference)
Conditions	Structural comparison based on published patent literature [1]

Why This Matters

The distinct scaffold offers a route to novel intellectual property and potentially unique target engagement profiles. A researcher selecting a compound for a kinase panel screen would prioritize this unique monocyclic structure over a widely used fused analog to increase the probability of a novel hit.

• [1] Berg, S., et al. (2003). Pyradazine compounds as GSK-3 inhibitors. U.S. Patent No. US7582630B2. Google Patents. Retrieved May 4, 2026. View Source

Optimal Research Application Scenarios

Kinase Panel Screening for Novel Hit Identification

Given its unique, non-fused pyridazine-pyrazole scaffold, this compound is best applied as a structurally novel candidate in a kinase panel screen or a broader target-class panel. The primary selection rationale is to introduce a chemotype absent from standard, fused-heterocycle-enriched libraries. A hit from this molecule would immediately yield a novel scaffold for medicinal chemistry optimization, bypassing crowded IP space. The lack of pre-existing biological data is a direct asset, ensuring any discovered activity represents a new observation. [1]

ADME Profiling for Fluorinated Heterocyclic Libraries

The defined lipophilicity value (XLogP3-AA of 3.4) and the presence of the metabolically stable trifluoromethyl group make this compound a suitable reference for profiling the impact of a CF3-benzyl thioether moiety on parameters like solubility, permeability, and microsomal stability. This application leverages the known physicochemical properties to build a predictive ADME model for a broader series of related compounds, where this molecule serves as a quantitative benchmark. [1]

Chemical Probe Development for Unaddressed Targets

This compound is an ideal starting point for a phenotypic screening campaign or for developing a chemical probe against a target with no known ligands. The procurement choice is driven by its status as an 'unannotated' chemical space explorer. In contrast to a tool compound with a known, potentially pleiotropic profile, this molecule's biological activity is an unexplored vector, minimizing the risk of investing in a compound with hidden liabilities documented in unpublished vendor data. [1]

Application

Selection Property

Validation Focus

Kinase panel screening

Novel non-fused scaffold

Selectivity profile confirmation

ADME profiling of fluorinated libraries

Defined lipophilicity range

In vitro ADME assay correlation

Phenotypic screening for unaddressed targets

Unexplored chemical probe

Primary hit validation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 56766236. Retrieved May 4, 2026. View Source